Cas no 158810-72-1 (7-O-2,2-Dichloroethoxycarbonyl Docetaxel)

• Product Name: 7-O-2,2-Dichloroethoxycarbonyl Docetaxel
• CAS No: 158810-72-1
• MF: C₄₆H₅₅Cl₂NO₁₆
• MW: 948.832013368607
• CID: 4555986
• Update Time: 2025-06-30

7-O-2,2-Dichloroethoxycarbonyl Docetaxel Chemical and Physical Properties

Names and Identifiers

• 4-Dichloroethoxy-carbonyl docetaxel
• 6-Dichloroethoxy-carbonyl docetaxel（USP））
• Docetaxel Impurity 23
• Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α-hydroxy-, (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12b-(acetyloxy)-12-(benzoyloxy)-4-[[(2,2-dichloroethoxy)carbonyl]oxy]-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-6,11-dihydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4...
• 7-double chloroethoxycarbonyl - multirase
• Docetaxel Impurity 42
• 7-O-2,2-Dichloroethoxycarbonyl Docetaxel

• Inchi： 1S/C46H55Cl2NO16/c1-23-27(61-39(55)34(52)32(25-15-11-9-12-16-25)49-40(56)65-42(3,4)5)20-46(58)37(63-38(54)26-17-13-10-14-18-26)35-44(8,36(53)33(51)31(23)43(46,6)7)28(62-41(57)59-21-30(47)48)19-29-45(35,22-60-29)64-24(2)50/h9-18,27-30,32-35,37,51-52,58H,19-22H2,1-8H3,(H,49,56)/t27-,28-,29+,32-,33+,34+,35-,37-,44+,45-,46+/m0/s1
• InChI Key： WTVRLWPYGMVEPX-OMYDMPTMSA-N
• SMILES： O([C@@]12CO[C@]1([H])C[C@H](OC(=O)OCC(Cl)Cl)[C@]1(C([C@H](O)C3=C(C)[C@@H](OC(=O)[C@H](O)[C@H](C4C=CC=CC=4)NC(=O)OC(C)(C)C)C[C@@](C3(C)C)(O)[C@@H](OC(C3C=CC=CC=3)=O)[C@]21[H])=O)C)C(=O)C

Additional information on 7-O-2,2-Dichloroethoxycarbonyl Docetaxel

Professional Introduction to CAS No. 158810-72-1 and Product Name: 7-O-2,2-Dichloroethoxycarbonyl Docetaxel

The compound with the CAS number 158810-72-1 and the product name 7-O-2,2-Dichloroethoxycarbonyl Docetaxel represents a significant advancement in the field of chemobiology and pharmaceutical research. This compound is a derivative of docetaxel, a well-known chemotherapeutic agent primarily used in the treatment of various cancers, including breast, prostate, and lung cancer. The modification of docetaxel through the introduction of a 2,2-dichloroethoxycarbonyl group at the 7-O position has led to novel pharmacological properties that enhance its therapeutic efficacy and reduce potential side effects.

Docetaxel, originally isolated from the needles of the European yew tree (*Taxus baccata*), belongs to the taxane family of compounds. Its mechanism of action involves the inhibition of microtubule depolymerization, thereby preventing cell division and leading to apoptosis in cancer cells. However, docetaxel's clinical use is often limited by its poor solubility and associated toxicity. The development of 7-O-2,2-Dichloroethoxycarbonyl Docetaxel addresses these issues by improving solubility and potentially enhancing bioavailability.

Recent studies have highlighted the importance of prodrugs in oncology research. Prodrugs are pharmacologically inactive compounds that are converted into active drugs within the body. The 2,2-dichloroethoxycarbonyl group in 7-O-2,2-Dichloroethoxycarbonyl Docetaxel serves as a protecting group that enhances stability during formulation and administration. Upon metabolic activation, this group is cleaved, releasing active docetaxel. This approach not only improves pharmacokinetic profiles but also allows for more controlled drug delivery.

The synthesis of 7-O-2,2-Dichloroethoxycarbonyl Docetaxel involves sophisticated organic chemistry techniques, including nucleophilic substitution and protective group strategies. These synthetic pathways have been optimized to ensure high yield and purity, making the compound suitable for preclinical and clinical studies. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to characterize the compound's structure and purity.

In preclinical studies, 7-O-2,2-Dichloroethoxycarbonyl Docetaxel has demonstrated promising results in vitro and in vivo. Its enhanced solubility allows for intravenous administration at higher doses without significant toxicity compared to traditional docetaxel formulations. Additionally, preliminary animal models suggest that this derivative exhibits greater selectivity towards cancer cells, reducing off-target effects and minimizing side effects in healthy tissues.

The pharmacokinetic profile of 7-O-2,2-Dichloroethoxycarbonyl Docetaxel has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Unlike free docetaxel, which undergoes rapid metabolism and excretion, this prodrug exhibits prolonged circulation time due to its increased solubility. This extended half-life allows for less frequent dosing while maintaining therapeutic levels of active drug in the bloodstream.

One of the most significant advantages of 7-O-2,2-Dichloroethoxycarbonyl Docetaxel is its potential to overcome multidrug resistance (MDR) in cancer cells. MDR is a major obstacle in chemotherapy treatment where cancer cells develop resistance to multiple drugs due to overexpression of efflux pumps such as P-glycoprotein (P-gp). The structural modification in this derivative may reduce binding affinity to P-gp, thereby circumventing resistance mechanisms.

Current clinical trials are underway to evaluate the safety and efficacy of 7-O-2,2-Dichloroethoxycarbonyl Docetaxel in patients with advanced malignancies. Early results indicate that it retains the antitumor activity of docetaxel while offering improved tolerability. Phase I trials have focused on determining the maximum tolerated dose (MTD) and identifying any unique adverse effects associated with this derivative.

The development of 7-O-2,2-Dichloroethoxycarbonyl Docetaxel aligns with broader trends in oncology research aimed at improving drug delivery systems and enhancing therapeutic outcomes. Nanotechnology-based formulations have been explored as potential vehicles for prodrug delivery, further enhancing bioavailability and targeting specificity. Combining these approaches with traditional chemotherapy regimens could lead to more effective treatment strategies for patients with various cancers.

In conclusion,7-O-2,2-Dichloroethoxycarbonyl Docetaxel represents a significant advancement in oncology therapy due to its improved pharmacokinetic properties and potential to overcome resistance mechanisms. Its development underscores the importance of innovative drug design in addressing unmet medical needs in cancer treatment. As research continues，this derivative holds promise for becoming a valuable addition to existing chemotherapy regimens，providing clinicians with more effective options for managing advanced malignancies.